Cas no 139926-21-9 (3-ethoxythiophene-2-carboxamide)

• Product Name: 3-ethoxythiophene-2-carboxamide
• CAS No: 139926-21-9
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 1284566
• PubChem ID: 3072091
• Update Time: 2025-04-20

3-ethoxythiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-ethoxythiophene-2-carboxamide
• 2-Thiophenecarboxamide, 3-ethoxy-
• DTXSID40161200
• 139926-21-9
• SCHEMBL1379773
• BRN 5331918
• 3-Ethoxy-2-thiophenecarboxamide

• Inchi： 1S/C7H9NO2S/c1-2-10-5-3-4-11-6(5)7(8)9/h3-4H,2H2,1H3,(H2,8,9)
• InChI Key： SZZQTGDGOYRCRV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(N)=O)OCC

Computed Properties

• Exact Mass: 171.03547
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32